(2E)-3-[(4-methylphenyl)amino]-1-[4-(1H-1,2,4-triazol-1-yl)phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-methylanilino)-1-[4-(1,2,4-triazol-1-yl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C18H16N4O/c1-14-2-6-16(7-3-14)20-11-10-18(23)15-4-8-17(9-5-15)22-13-19-12-21-22/h2-13,20H,1H3/b11-10+
• InChI Key: DXRHEWWRHSXJNM-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)N3C=NC=N3
• Isomeric SMILES: CC1=CC=C(C=C1)N/C=C/C(=O)C2=CC=C(C=C2)N3C=NC=N3
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol
• CAS No.: 685107-73-7

Description

(2E)-3-[(4-methylphenyl)amino]-1-[4-(1H-1,2,4-triazol-1-yl)phenyl]prop-2-en-1-one is a useful research compound. Its molecular formula is C18H16N4O and its molecular weight is 304.353. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Research Applications:

• Drug Metabolism and Disposition : Research into similar compounds often focuses on their metabolism and excretion in humans. For example, studies on ErbB/Vascular Endothelial Growth Factor Receptor inhibitors detail how drugs are metabolized via multiple pathways, with a significant portion of drug-related radioactivity excreted through both bile and urine, indicating extensive metabolism. This suggests that compounds like the one could be studied for their pharmacokinetics and metabolism in the body (Christopher et al., 2010).

• Enzyme Inhibition for Cancer Treatment : Compounds targeting specific enzymes or receptors, such as human epidermal growth factor receptors and vascular endothelial growth factor receptors, are being developed for treating cancers. Research on these compounds involves evaluating their efficacy, safety, and the mechanism of action in inhibiting tumor growth, which might align with the applications of the compound (Christopher et al., 2010).

• Identification and Impact of Metabolites : Investigating the metabolites of complex compounds can reveal insights into their potential toxicological and pharmacological effects. Studies that identify and characterize metabolites in human plasma can aid in understanding the compound's behavior in the body and its possible impact on health (Hovander et al., 2002).